Cas no 1427372-91-5 (Methyl 2-chloro-4-cyano-3-ethylbenzoate)

• Product Name: Methyl 2-chloro-4-cyano-3-ethylbenzoate
• CAS No: 1427372-91-5
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5038334
• Update Time: 2025-05-20

Methyl 2-chloro-4-cyano-3-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-cyano-3-ethylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-3-8-7(6-13)4-5-9(10(8)12)11(14)15-2/h4-5H,3H2,1-2H3
• InChI Key： JMVQRYABQKFIPU-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=CC=C(C#N)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloro-4-cyano-3-ethylbenzoate

Methyl 2-chloro-4-cyano-3-ethylbenzoate (CAS No. 1427372-91-5): A Versatile Chemical Intermediate for Modern Applications

Methyl 2-chloro-4-cyano-3-ethylbenzoate (CAS No. 1427372-91-5) is a specialized organic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This ester derivative, featuring chloro, cyano, and ethyl functional groups, has garnered significant attention in recent years due to its role as a key intermediate in pharmaceutical synthesis and material science. The compound's IUPAC name reflects its precise chemical composition: a benzoate ester substituted at the 2-position with chlorine, 4-position with a nitrile group, and 3-position with an ethyl group.

The growing demand for Methyl 2-chloro-4-cyano-3-ethylbenzoate can be attributed to several factors in the current chemical landscape. First, the pharmaceutical industry's continuous search for novel drug intermediates has put spotlight on versatile building blocks like this compound. Second, the compound's balanced properties – moderate polarity from the ester and nitrile groups combined with lipophilic character from the ethyl and chloro substituents – make it particularly useful in medicinal chemistry applications. Researchers frequently search for information about "CAS 1427372-91-5 applications" and "Methyl 2-chloro-4-cyano-3-ethylbenzoate synthesis," reflecting the compound's importance in modern chemistry.

From a chemical properties perspective, Methyl 2-chloro-4-cyano-3-ethylbenzoate typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. The presence of multiple functional groups allows for diverse chemical transformations, making it a valuable scaffold in synthetic chemistry. The ester group can undergo hydrolysis or aminolysis, the nitrile group can be reduced or hydrolyzed, and the chloro substituent can participate in various coupling reactions. This versatility explains why searches for "1427372-91-5 reactivity" and "Methyl 2-chloro-4-cyano-3-ethylbenzoate derivatives" have increased in scientific databases.

In pharmaceutical applications, Methyl 2-chloro-4-cyano-3-ethylbenzoate serves as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The compound's structural features allow medicinal chemists to develop molecules with specific biological activities. Recent patent literature reveals its use in developing kinase inhibitors and other targeted therapies, addressing current healthcare challenges. The growing interest in personalized medicine and targeted drug delivery systems has further elevated the importance of such specialized intermediates, as evidenced by search trends for "pharmaceutical uses of CAS 1427372-91-5."

The material science sector also benefits from Methyl 2-chloro-4-cyano-3-ethylbenzoate, particularly in the development of advanced polymers and liquid crystal materials. The compound's ability to introduce both polar and non-polar character into molecular structures makes it valuable for tuning material properties. Researchers working on organic electronics frequently investigate "Methyl 2-chloro-4-cyano-3-ethylbenzoate in OLEDs" and "1427372-91-5 polymer applications," reflecting its potential in next-generation display technologies.

From a synthetic chemistry standpoint, the preparation of Methyl 2-chloro-4-cyano-3-ethylbenzoate typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes may include Friedel-Crafts acylation, nucleophilic aromatic substitution, and esterification reactions. The optimization of these processes remains an active area of research, with many chemists searching for "improved synthesis of Methyl 2-chloro-4-cyano-3-ethylbenzoate" and "green chemistry approaches to 1427372-91-5." These search trends align with the broader chemical industry's focus on sustainable and efficient synthetic methodologies.

Quality control and analytical characterization of Methyl 2-chloro-4-cyano-3-ethylbenzoate involve standard techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound typically shows characteristic signals in 1H NMR around δ 1.2-1.4 ppm (ethyl CH3), 2.6-2.8 ppm (ethyl CH2), 3.9-4.1 ppm (ester OCH3), and aromatic protons between 7.5-8.5 ppm. These analytical parameters are crucial for researchers verifying "CAS 1427372-91-5 purity standards" and "Methyl 2-chloro-4-cyano-3-ethylbenzoate spectral data."

The market dynamics for Methyl 2-chloro-4-cyano-3-ethylbenzoate reflect broader trends in fine chemicals and pharmaceutical intermediates. With increasing demand for specialized chemical building blocks, manufacturers are scaling up production while maintaining strict quality standards. Business professionals often search for "1427372-91-5 market trends" and "Methyl 2-chloro-4-cyano-3-ethylbenzoate suppliers," indicating the compound's commercial significance. The growing emphasis on reliable supply chains in the post-pandemic era has further highlighted the importance of such key intermediates.

Handling and storage recommendations for Methyl 2-chloro-4-cyano-3-ethylbenzoate follow standard laboratory practices for organic compounds. The material should be stored in a cool, dry place away from strong oxidizing agents. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the compound. These safety considerations generate searches for "CAS 1427372-91-5 handling guidelines" and "Methyl 2-chloro-4-cyano-3-ethylbenzoate safety data," emphasizing the chemical industry's focus on responsible material management.

Looking toward future applications, researchers are exploring novel uses of Methyl 2-chloro-4-cyano-3-ethylbenzoate in emerging fields such as agrochemicals and specialty materials. The compound's structural flexibility allows for the development of new chemical entities with tailored properties. Scientific inquiries about "1427372-91-5 in crop protection" and "Methyl 2-chloro-4-cyano-3-ethylbenzoate novel applications" suggest expanding interest beyond traditional pharmaceutical uses. As chemical innovation continues to advance, this versatile intermediate will likely find even broader utility across multiple industries.

In conclusion, Methyl 2-chloro-4-cyano-3-ethylbenzoate (CAS No. 1427372-91-5) represents an important chemical building block with diverse applications in modern chemistry. Its unique combination of functional groups enables numerous synthetic transformations, making it valuable for pharmaceutical development, material science, and other specialized fields. As research continues to uncover new applications and improved synthetic methods, this compound will remain relevant in addressing current and future chemical challenges. The sustained interest in "Methyl 2-chloro-4-cyano-3-ethylbenzoate properties" and "1427372-91-5 research updates" confirms its ongoing importance in scientific and industrial communities.